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Cat. No.: B7801839 Get Quote

Introduction
Diisobutyl adipate (DIBA) is a plasticizer commonly used in the manufacturing of various

polymers, such as polyvinyl chloride (PVC), to enhance their flexibility and durability[1][2]. It can

be found in a range of consumer products, including food packaging, cosmetics, and medical

devices[1][3]. Due to its potential for migration from these products into food, the environment,

or directly to humans, robust and sensitive analytical methods are required for its detection and

quantification[4]. Solid-phase extraction (SPE) is a widely used sample preparation technique

that allows for the concentration and purification of analytes from complex matrices prior to

chromatographic analysis, such as gas chromatography-mass spectrometry (GC-MS). This

application note provides a detailed protocol for the solid-phase extraction of diisobutyl
adipate from biological and environmental samples.

Experimental Protocols
This protocol is based on a validated method for the determination of adipate plasticizers in

human serum and ham sausage, utilizing a mixed-mode anion exchange and reversed-phase

SPE cartridge.

Materials and Reagents:

SPE Cartridge: Oasis MAX (Mixed-Mode Anion Exchange and Reversed-Phase)

Methanol (HPLC grade)
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Hexane (HPLC grade)

Ethyl acetate (HPLC grade)

Formic acid

Ammonium hydroxide

Sample tubes

SPE vacuum manifold

Sample Pre-treatment:

Aqueous Samples (e.g., Water): Acidify the sample to a pH of approximately 3 with formic

acid. This ensures that any acidic interferences are in their neutral form.

Biological Fluids (e.g., Serum): Precipitate proteins by adding an equal volume of

acetonitrile. Centrifuge and collect the supernatant. Dilute the supernatant with water

containing 2% ammonium hydroxide to ensure basic analytes are in their neutral form and to

facilitate binding to the anion exchange sorbent.

Solid Samples (e.g., Ham Sausage): Homogenize the sample with a suitable extraction

solvent such as a mixture of hexane and ethyl acetate. Evaporate the solvent and

reconstitute the residue in a solvent compatible with the SPE loading conditions (e.g.,

methanol/water mixture).

Solid-Phase Extraction Protocol:

Cartridge Conditioning:

Pass 5 mL of methanol through the Oasis MAX cartridge to wet the sorbent.
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Follow with 5 mL of HPLC-grade water to equilibrate the sorbent. Do not allow the

cartridge to dry out before loading the sample.

Sample Loading:

Load the pre-treated sample onto the conditioned SPE cartridge at a slow and steady flow

rate (approximately 1-2 mL/min).

Washing:

Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

Follow with a second wash of 5 mL of 2% ammonium hydroxide in water to remove weakly

acidic interferences.

Elution:

Elute the diisobutyl adipate and other neutral adipates from the cartridge with 10 mL of a

90:10 (v/v) mixture of acetonitrile and methanol.

Collect the eluate in a clean collection tube.

Post-Elution Processing:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for the intended analytical technique (e.g., 1

mL of hexane for GC-MS analysis).

Quantitative Data
The following table summarizes the performance of a similar SPE-GC/MS method for the

analysis of various adipate plasticizers, including recovery rates and limits of quantification

(LOQ).
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Analyte Matrix SPE Sorbent
Recovery Rate
(%)

LOQ (ng/g)

Adipate

Plasticizers
Ham Sausage Oasis MAX 85.7 - 106 5 - 1000

Diisobutyl

Adipate
Human Serum Oasis MAX Not specified Not specified

Note: The recovery rates for specific adipates were not individually reported in the cited study

but the overall efficiency for the class of compounds was high.

Visualizations
Experimental Workflow for SPE of Diisobutyl Adipate
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Caption: Workflow for the solid-phase extraction of Diisobutyl Adipate.
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Conclusion
The described solid-phase extraction protocol provides an effective method for the isolation

and concentration of diisobutyl adipate from various sample matrices. The use of a mixed-

mode SPE sorbent allows for the efficient removal of interferences, leading to clean extracts

suitable for sensitive analytical techniques like GC-MS. The high recovery rates reported for

similar adipate compounds suggest that this method is robust and reliable for the quantitative

analysis of diisobutyl adipate in research and quality control settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7801839?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

